Cas no 1736-84-1 (2,6-Dimethyl-3-nitrofluorobenzene)

2,6-Dimethyl-3-nitrofluorobenzene Properties

Names and Identifiers

• Benzeneacetaldehyde, a-oxo-4-(trifluoromethyl)-
• 2-fluoro-1,3-dimethyl-4-nitrobenzene
• 2-Fluoro-4-nitro-m-xylene
• 2,6-DiMethyl-3-nitrofluorobenzene
• m-Xylene, 2-fluoro-4-nitro- (7CI,8CI)
• BENZENE, 2-FLUORO-1,3-DIMETHYL-4-NITRO-
• 2,4-Dimethyl-3-fluoronitrobenzene
• 2-Fuoro-1,3-dimethyl-4-nitrobenzene
• AS05717
• CM12261
• 1,3-Dimethyl-2-fluoro-4-nitrobenzene
• FCH2307837
• AK201159
• AKOS027252434
• SCHEMBL14411817
• SY023005
• A856786
• AS-33090
• 1736-84-1
• CS-0059666
• MFCD22683872
• 2-fluoro-1,3-dimethyl-4-nitro-benzene
• 2,6-Dimethyl-3-nitrofluorobenzene
• DB-302534
• m-Xylene, 2-fluoro-4-nitro-
• +Expand

• MDL： MFCD22683872
• InChIKey： PWCKAUYAICHCSR-UHFFFAOYSA-N
• Inchi： 1S/C8H8FNO2/c1-5-3-4-7(10(11)12)6(2)8(5)9/h3-4H,1-2H3
• SMILES： FC1=C(C([H])([H])[H])C([H])=C([H])C(=C1C([H])([H])[H])[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.054
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 169.054
• Heavy Atom Count: 12
• Complexity: 180
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.6
• Topological Polar Surface Area: 45.8

Experimental Properties

• Boiling Point: 107-108 ºC (14 Torr)
• Melting Point: -1 ºC
• Vapor Pressure: No data available
• Flash Point: 103.1±25.9 ºC,
• Solubility: Very slightly soluble (0.14 g/l) (25 º C),
• Color/Form: No data avaiable
• Density: 1.225±0.06 g/cm3 (20 ºC 760 Torr),